2-Bromo-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic Acid
Overview
Description
2-Bromo-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic Acid is a chemical compound with the molecular formula C8H4BrF3O2 . It is used in laboratory chemicals .
Synthesis Analysis
The synthesis of trifluoromethylpyridines, which are structurally similar to the compound , has been discussed in a review . The review provides an overview of the synthesis and applications of trifluoromethylpyridine (TFMP) and its derivatives in the agrochemical and pharmaceutical industries .Molecular Structure Analysis
The molecular weight of this compound is 269.02 . The InChI Key is SINIIFNWZPCJGU-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
The compound is white to pale yellow in color . It has a melting point range of 119.0-125.0°C . The compound is in the form of crystals or powder or crystalline powder .Scientific Research Applications
2-Bromo-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic Acid has been used in a variety of scientific research applications. It has been used as a catalyst in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and other organic compounds. It has also been used in the synthesis of various polymers, including polyurethanes, polyesters, and polyamides. In addition, this compound has been used in the synthesis of various heterocyclic compounds, including thiazoles, thiophenes, and oxazoles.
Mechanism of Action
The mechanism of action of 2-Bromo-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic Acid is not fully understood. However, it is believed to act as a nucleophile in the formation of C–S and C–O bonds. It is also believed to act as an electrophile in the formation of C–N and C–F bonds. In addition, it is believed to act as a Lewis acid in the formation of C–C bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed to have some anti-inflammatory and anti-bacterial properties. In addition, it has been suggested that this compound may have some anti-cancer properties.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-Bromo-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic Acid in laboratory experiments is its high purity and low cost. It is also relatively easy to synthesize and is readily available. The main limitation of using this compound in laboratory experiments is its low solubility in water, which can make it difficult to use in some reactions.
Future Directions
Future research on 2-Bromo-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic Acid could focus on further elucidating its mechanism of action and biochemical and physiological effects. In addition, further research could focus on the development of new methods for the synthesis of this compound and its derivatives. Finally, further research could focus on the development of new applications for this compound, such as its use in the synthesis of new pharmaceuticals and agrochemicals.
Synthesis Methods
2-Bromo-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic Acid can be synthesized by several different methods. One method involves the reaction of 2-bromo-4-methoxy-1,3-thiazole-5-carboxylic acid with trifluoromethanesulfonyl chloride in an aqueous medium. This method yields this compound in high yields and with good purity. Another method involves the reaction of 2-bromo-4-methoxy-1,3-thiazole-5-carboxylic acid with trifluoromethanesulfonic anhydride in an aqueous medium. This method yields this compound in good yields and with good purity.
Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area . In case of contact with skin or eyes, it is advised to wash with plenty of soap and water . If symptoms persist, medical advice should be sought .
properties
IUPAC Name |
2-bromo-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5HBrF3NO2S/c6-4-10-2(5(7,8)9)1(13-4)3(11)12/h(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KDDAZSADIUMSBH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(N=C(S1)Br)C(F)(F)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5HBrF3NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60624943 |
Source
|
| Record name | 2-Bromo-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60624943 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
162651-07-2 |
Source
|
| Record name | 2-Bromo-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60624943 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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